Cas no 2229087-54-9 (4-(2-cyclopentylethyl)-4-methoxypiperidine)

• Product Name: 4-(2-cyclopentylethyl)-4-methoxypiperidine
• CAS No: 2229087-54-9
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5881931
• PubChem ID: 165868013
• Update Time: 2025-11-02

4-(2-cyclopentylethyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopentylethyl)-4-methoxypiperidine
• 2229087-54-9
• EN300-1823215

• Inchi： 1S/C13H25NO/c1-15-13(8-10-14-11-9-13)7-6-12-4-2-3-5-12/h12,14H,2-11H2,1H3
• InChI Key： HUKGDDVCPVGBFG-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1)CCC1CCCC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-cyclopentylethyl)-4-methoxypiperidine

4-(2-cyclopentylethyl)-4-methoxypiperidine (CAS No. 2229087-54-9): A Comprehensive Overview

4-(2-cyclopentylethyl)-4-methoxypiperidine (CAS No. 2229087-54-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This piperidine derivative, characterized by its cyclopentylethyl and methoxy substituents, offers a fascinating case study for chemists and researchers interested in heterocyclic compounds. The compound's molecular formula and precise structure make it a subject of interest for synthetic chemists exploring novel pharmacological intermediates and material science applications.

The growing interest in 4-(2-cyclopentylethyl)-4-methoxypiperidine can be attributed to several factors, including the increasing demand for specialty chemicals in pharmaceutical research and the compound's potential as a building block for more complex molecules. Recent trends in drug discovery have shown particular interest in piperidine derivatives, as they often serve as crucial scaffolds in medicinal chemistry. The presence of both aliphatic and ether functional groups in this molecule makes it particularly versatile for various synthetic transformations.

From a chemical perspective, 4-(2-cyclopentylethyl)-4-methoxypiperidine exhibits several noteworthy characteristics. The piperidine ring provides a stable nitrogen-containing heterocycle, while the cyclopentylethyl side chain introduces interesting steric and electronic effects. The methoxy group at the 4-position adds polarity to the molecule, influencing its solubility and potential interactions with other chemical species. These structural features make the compound valuable for researchers investigating structure-activity relationships in drug design or studying molecular recognition phenomena.

The synthesis of 4-(2-cyclopentylethyl)-4-methoxypiperidine typically involves multi-step organic reactions, with careful consideration given to protecting group strategies and selective functionalization. Modern synthetic approaches often employ catalytic methods to improve efficiency and yield. The compound's purity and characterization are crucial for its intended applications, with techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis being commonly employed for quality control.

In the context of current research trends, 4-(2-cyclopentylethyl)-4-methoxypiperidine has been explored for its potential in central nervous system research, given the pharmacological relevance of many piperidine-containing compounds. While not itself a drug substance, its structural features make it a valuable intermediate for developing compounds that might interact with various neurotransmitter receptors. The scientific community continues to investigate novel applications for such nitrogen heterocycles, particularly in areas related to neurological research and medicinal chemistry.

The commercial availability of 4-(2-cyclopentylethyl)-4-methoxypiperidine has increased in recent years to meet growing research demand. Suppliers typically offer the compound in various quantities, with purity specifications tailored to different research needs. Proper handling and storage are essential to maintain the compound's stability, with recommendations generally including protection from moisture and storage at controlled temperatures. Researchers should consult safety data sheets and perform appropriate risk assessments before working with this or any chemical substance.

From a regulatory standpoint, 4-(2-cyclopentylethyl)-4-methoxypiperidine is currently not classified as a controlled substance in most jurisdictions. However, researchers should always verify the latest chemical regulations in their specific region before acquiring or working with the compound. The legal status of research chemicals can change, and compliance with all applicable laws and institutional policies is essential for responsible scientific work.

The future outlook for 4-(2-cyclopentylethyl)-4-methoxypiperidine appears promising, with potential applications continuing to emerge in various scientific disciplines. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound may find new roles in material science, catalysis, or as a precursor for more complex molecular architectures. The growing interest in tailor-made heterocycles for specialized applications suggests that compounds like this will remain important tools in chemical research for years to come.

For researchers considering working with 4-(2-cyclopentylethyl)-4-methoxypiperidine, it's worth noting that the compound's properties make it suitable for various structure-activity studies and molecular design projects. Its balanced combination of hydrophobic and hydrophilic elements, along with the conformational flexibility imparted by the cyclopentyl moiety, offers interesting possibilities for investigating molecular interactions and conformational analysis. These characteristics align well with current research trends focusing on molecular diversity and rational drug design approaches.

In conclusion, 4-(2-cyclopentylethyl)-4-methoxypiperidine (CAS No. 2229087-54-9) represents an intriguing and versatile chemical entity with significant potential in multiple research areas. Its unique structural features and the growing importance of piperidine-based compounds in scientific research ensure its continued relevance. As chemical research progresses toward more sophisticated and targeted applications, compounds like this will likely play increasingly important roles in advancing our understanding of molecular science and developing new scientific solutions to complex challenges.